Stigmasta-3,5,22-triene, (22E,24xi)-

• CAS No.: 81531-12-6
• Molecular Formula: C29H46
• Molecular Weight: 394.7 g/mol
• IUPAC Name: (8S,9S,10R,13R,14S,17R)-17-[(E,2R)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• InChI: InChI=1S/C29H46/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h8,10-13,20-22,24-27H,7,9,14-19H2,1-6H3/b12-11+/t21-,22?,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key: NGUVUCVJXSBIEN-XAJUEBFMSA-N
• Isomeric SMILES: CCC(/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC=C4)C)C)C(C)C
• Canonical SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C

Description

Stigmasta-3,5,22-triene, (22E,24xi)- is a high-purity chemical compound provided for use as a reference standard in pharmaceutical and analytical research. This sterol derivative, with the molecular formula C29H46 and a molecular weight of 394.69 g/mol , serves as a critical benchmark for analytical method development (AMV), method validation, and Quality Control (QC) applications during the synthesis and formulation stages of drug development . The compound is a stigmastane-type steroid featuring unsaturation at the 3,5,22- positions, with a specified (22E) configuration for the double bond in the side chain . Its well-defined structure ensures traceability against pharmacopeial standards (e.g., USP, EP), making it an essential tool for ensuring the accuracy and reliability of analytical data . Researchers utilize this standard particularly in the analysis of related sterols and their synthetic pathways. As a fully characterized compound, it is compliant with regulatory guidelines for use in a laboratory setting . This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or human use.

Comparison with Similar Compounds

Notes on Discrepancies and Limitations

Isomer Misclassification : incorrectly states stigmasta-3,5,22-triene and stigmasterol are isomers. Stigmasterol (C₂₉H₄₈O) has a hydroxyl group and distinct molecular formula, precluding isomerism with stigmasta-3,5,22-triene (C₂₉H₄₆) .

Concentration Variability : Reported concentrations vary widely (e.g., 7 mg/kg in oats vs. 430 mg/kg in papyrus), likely due to source material and degradation pathways .